2-Chloro-N-[4-(1-methylpyrrol-2-yl)butan-2-yl]propanamide

• IUPAC Name: 2-chloro-N-[4-(1-methylpyrrol-2-yl)butan-2-yl]propanamide
• InChI: InChI=1S/C12H19ClN2O/c1-9(14-12(16)10(2)13)6-7-11-5-4-8-15(11)3/h4-5,8-10H,6-7H2,1-3H3,(H,14,16)
• InChI Key: NNUYSQYAUGTALZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CN1C)NC(=O)C(C)Cl
• Molecular Formula: C12H19ClN2O
• Molecular Weight: 242.74 g/mol

Description

The compound “2-Chloro-N-[4-(1-methylpyrrol-2-yl)butan-2-yl]propanamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used in the development of drugs for the treatment of various diseases.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, a butan-2-yl group, and a propanamide group. The pyrrolidine ring is a saturated five-membered ring with one nitrogen atom. The stereochemistry of the molecule could also play a significant role in its biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring could potentially undergo various reactions, including substitutions or additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, stability, and reactivity would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Pyrrolidine derivatives are found in many biologically active compounds and drugs.